Cas no 52802-64-9 (1,3-Azulenedicarboxylic acid, 6-bromo-2-hydroxy-, diethyl ester)

• Product Name: 1,3-Azulenedicarboxylic acid, 6-bromo-2-hydroxy-, diethyl ester
• CAS No: 52802-64-9
• MF: C₁₆H₁₅BrO₅
• MW: 367.191304445267
• CID: 358754
• PubChem ID: 13620777
• Update Time: 2025-04-19

1,3-Azulenedicarboxylic acid, 6-bromo-2-hydroxy-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Azulenedicarboxylic acid, 6-bromo-2-hydroxy-, diethyl ester
• diethyl 6-bromo-2-hydroxyazulene-1,3-dicarboxylate
• 52802-64-9
• DTXSID60545205

• Inchi： 1S/C16H15BrO5/c1-3-21-15(19)12-10-7-5-9(17)6-8-11(10)13(14(12)18)16(20)22-4-2/h5-8,18H,3-4H2,1-2H3
• InChI Key： VOYQPRPCNXCSOY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(C(=O)OCC)=C(C(C(=O)OCC)=C2C=C1)O

Computed Properties

• Exact Mass: 366.01025
• Monoisotopic Mass: 366.01029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83